Cas no 480-26-2 (Cryptolepine)

Cryptolepine is a naturally occurring indoloquinoline alkaloid derived from the roots of Cryptolepis sanguinolenta, a plant traditionally used in African medicine. It exhibits notable antimicrobial, antiprotozoal, and anticancer properties, with research highlighting its potent activity against Plasmodium falciparum (malaria) and certain bacterial strains. Cryptolepine's planar structure enables intercalation with DNA, disrupting replication and transcription processes, which underpins its antiproliferative effects. Its broad-spectrum bioactivity and unique mechanism make it a valuable scaffold for drug development, particularly in infectious diseases and oncology. However, further studies are required to optimize its pharmacokinetics and reduce potential cytotoxicity. Available as a high-purity reference standard for research applications.

Cryptolepine structure

Product Name:Cryptolepine

CAS No:480-26-2

MF:C₁₆H₁₂N₂

MW:232.28

CID:931671

PubChem ID:82143

Update Time:2025-10-15

Cryptolepine Chemical and Physical Properties

Names and Identifiers

- cryptolepine
- Cryptolepine hydrate
- 5H-Quindoline, 5-methyl-
- 5-METHYL-5H-INDOLO[3,2-B]QUINOLINE
- AC1Q4UOU
- C09142
- CCRIS 9019
- NSC647765
- SureCN542771
- 5-methylindolo[3,2-b]quinoline
- OF1UIT4RDH
- 5-Methylquindoline
- 5-Methyl-5H-quindoline hydrate
- BDBM50412201
- Q5190964
- 5-Methyl-5H-quindoline
- DR1
- UNII-OF1UIT4RDH
- MFCD17215953
- 480-26-2
- CHEMBL119096
- CHEBI:3930
- KURWKDDWCJELSV-UHFFFAOYSA-N
- BDBM50589259
- A936359
- SCHEMBL542771
- DTXSID6037645
- CIV5_1.1
- ConMedNP.69
- 5-methylquinolo(2',3'-3,2)indole
- 5-methylindolo(3,2-b)quinoline
- 5-methyl-5H-indolo(3,2-b)quinoline
- DTXCID4017645
- Cryptolepine
- Inchi： 1S/C16H12N2/c1-18-15-9-5-2-6-11(15)10-14-16(18)12-7-3-4-8-13(12)17-14/h2-10H,1H3
- InChI Key： KURWKDDWCJELSV-UHFFFAOYSA-N
- SMILES： N1(C)C2C=CC=CC=2C=C2C1=C1C=CC=CC1=N2

Computed Properties

Exact Mass: 232.10016
Monoisotopic Mass: 232.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.3
Topological Polar Surface Area: 17.8

Experimental Properties

Solubility: DMSO: ≥5mg/mL
PSA: 15.6

Cryptolepine Security Information

Hazard Category Code： 22-37/38-41
Safety Instruction： 26-39
Storage Condition：Store in a cool place. Keep container tightly closed,Store in a dry and ventilated place. Suggestedstorage temperature: 2 - 8 °C
Hazards Identification：Acute toxicity, oral (Category 4) skin irritation (Category 2) severe eye injury (Category 1) specific target organ systemic toxicity (one exposure) (Category 3)
Hazardous Material Identification：

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